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Compound of Interest

Compound Name: Octanoic anhydride

Cat. No.: B1584505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for octanoic anhydride
(CAS No. 623-66-5), a reactive chemical intermediate used in various synthetic processes

within research and drug development. Adherence to the following protocols and precautions is

critical to ensure a safe laboratory environment.

Hazard Identification and Classification
Octanoic anhydride is classified as a corrosive substance that can cause severe skin burns

and eye damage.[1][2][3] It may also be corrosive to metals.[2][4] Due to its reactivity,

particularly with moisture, appropriate handling measures are essential to minimize exposure

and ensure stability.[3]

GHS Classification:

Skin Corrosion/Irritation: Category 1B[1]

Serious Eye Damage/Eye Irritation: Category 1[1]

Corrosive to Metals: Category 1[4]

Signal Word: Danger[1]

Hazard Statements:
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H314: Causes severe skin burns and eye damage.[1]

H290: May be corrosive to metals.[4]

Physical and Chemical Properties
Octanoic anhydride is a colorless to pale yellow liquid with a distinctive fatty odor.[5] It is

soluble in organic solvents but has limited solubility in water.[5]

Property Value Reference(s)

CAS Number 623-66-5 [5]

Molecular Formula C₁₆H₃₀O₃ [5]

Molecular Weight 270.41 g/mol [6]

Appearance
Colorless to pale yellow clear

liquid
[5]

Melting Point -1 °C (30 °F) [2][7]

Boiling Point 285 °C (545 °F) [7]

Specific Gravity 0.91 [8]

Flash Point 142 °C (288 °F) [4]

Solubility
Soluble in organic solvents,

limited solubility in water.
[5]

Exposure Controls and Personal Protective
Equipment
To minimize exposure to octanoic anhydride, it is crucial to implement appropriate

engineering controls and utilize personal protective equipment (PPE).
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Control Parameter Recommendation Reference(s)

Engineering Controls

Work in a well-ventilated area,

preferably under a chemical

fume hood. Ensure eyewash

stations and safety showers

are readily accessible.

[3]

Eye/Face Protection
Wear chemical safety goggles

and a face shield.
[3]

Skin Protection

Wear chemically resistant

gloves (e.g., nitrile or butyl

rubber), a flame-resistant

laboratory coat, and closed-toe

shoes.

[6]

Respiratory Protection

If working outside a fume hood

or if vapors are not adequately

controlled, use a

NIOSH/MSHA approved

respirator with an appropriate

cartridge for organic vapors.

[2][9]

Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[3]

Keep away from heat, sparks, and open flames.[3]

Use only non-sparking tools.[7]

Ground/bond container and receiving equipment to prevent static discharge.[7]
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Handle under an inert atmosphere (e.g., argon or nitrogen) as the material is moisture-

sensitive.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

moisture.[3]

Store in a corrosive-resistant container.[2]

Emergency Procedures
First-Aid Measures
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Exposure Route Protocol Reference(s)

Inhalation

Remove the individual to fresh

air. If breathing is difficult,

administer oxygen. If not

breathing, give artificial

respiration. Seek immediate

medical attention.

[2]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

20 minutes, lifting upper and

lower eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[1]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. If the

person is conscious, give them

water or milk to drink. Seek

immediate medical attention.

[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[2] Water spray can be used to cool containers.

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.[2]

Specific Hazards: Thermal decomposition may produce carbon monoxide and carbon

dioxide.[3]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Accidental Release Measures
The following workflow should be followed in the event of a spill:
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Initial Response

Containment & Cleanup (Trained Personnel Only)

Post-Cleanup

Evacuate Immediate Area

Alert Supervisor and
Safety Personnel

Ensure Adequate Ventilation
(If Safe to Do So)

Don Appropriate PPE:
- Respirator

- Chemical Goggles & Face Shield
- Chemically Resistant Gloves

- Lab Coat/Apron

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Absorb Spilled Material

Collect Absorbed Material
into a Labeled, Sealable

Container for Hazardous Waste

Decontaminate Spill Area

Dispose of Waste According to
Institutional and Local Regulations

Complete Incident Report

Click to download full resolution via product page

Workflow for handling an octanoic anhydride spill.
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Stability and Reactivity
Reactivity: Reacts with water to form octanoic acid. This reaction can be vigorous.

Chemical Stability: Stable under recommended storage conditions.[3] It is sensitive to

moisture.[8]

Possibility of Hazardous Reactions: Hazardous polymerization will not occur.[3]

Conditions to Avoid: Heat, flames, ignition sources, and exposure to moisture.[3]

Incompatible Materials: Strong oxidizing agents, strong bases, and metals.[3]

Hazardous Decomposition Products: Carbon oxides (CO, CO₂) upon combustion.[3]

Toxicological Information
Detailed quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for octanoic anhydride are not readily available in the reviewed literature.

The primary toxicological concern is its corrosive nature.
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Effect Description Reference(s)

Acute Toxicity

No specific LD50 or LC50 data

available for octanoic

anhydride. The primary hazard

is severe burns upon contact.

[3]

Skin Corrosion/Irritation
Causes severe skin burns and

irritation.
[1][2]

Eye Damage/Irritation
Causes serious, potentially

permanent, eye damage.
[1][2]

Respiratory Irritation

Vapors and mists can cause

irritation and chemical burns to

the respiratory tract.

[2]

Carcinogenicity
Not classified as a carcinogen

by IARC, NTP, or OSHA.
[10]

Sensitization No information available. [3]

Experimental Protocols
Protocol for Dispensing Octanoic Anhydride

Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Verify that a compatible fire extinguisher, safety shower, and eyewash station are

accessible.

Don all required PPE: chemical safety goggles, face shield, chemically resistant gloves,

and a lab coat.

Place an absorbent, chemical-resistant liner on the work surface inside the fume hood.

Procedure:
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Ground the octanoic anhydride container and the receiving vessel to prevent static

discharge.

Slowly open the container, being mindful of any potential pressure buildup. If storing under

an inert atmosphere, ensure proper procedures are followed to maintain it.

Use a clean, dry glass or polytetrafluoroethylene (PTFE) pipette or syringe to transfer the

desired amount of liquid. Avoid using metal spatulas or other incompatible materials.[6]

Dispense the liquid slowly and carefully into the receiving vessel, avoiding splashes.

Tightly reseal the octanoic anhydride container immediately after use.

Post-Dispensing:

Wipe down any external contamination on the container with a suitable solvent (e.g.,

isopropanol) and a disposable cloth, all within the fume hood.

Decontaminate the work surface.

Properly dispose of all contaminated disposable materials (pipette tips, wipes) in a

designated hazardous waste container.

Remove PPE in the correct order and wash hands thoroughly.

Protocol for Setting Up a Reaction with Octanoic
Anhydride

Glassware Preparation:

Ensure all glassware is clean and oven-dried to remove any moisture.

Assemble the reaction apparatus inside the chemical fume hood. If the reaction is

sensitive to moisture, assemble it hot and allow it to cool under a stream of inert gas (e.g.,

nitrogen or argon).

Reagent Addition:
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Add other reaction components (solvents, other reagents) to the reaction vessel before

introducing the octanoic anhydride, if the protocol allows.

Add the octanoic anhydride to the reaction vessel using a syringe or dropping funnel, as

appropriate for the scale and nature of the reaction. The addition should be done at a

controlled rate, especially if the reaction is exothermic.

If the reaction is to be heated, ensure a condenser is in place and that the heating mantle

is connected to a temperature controller.

Reaction Monitoring and Work-up:

Monitor the reaction as per the specific experimental procedure.

Upon completion, cool the reaction mixture to room temperature before proceeding with

the work-up.

Quench the reaction carefully, being mindful that unreacted octanoic anhydride will react

exothermically with aqueous solutions. The quenching procedure should be performed

slowly and with cooling.

Cleaning:

Clean all glassware that was in contact with octanoic anhydride by rinsing with an

appropriate organic solvent, followed by a decontamination step (e.g., careful addition of a

base like sodium bicarbonate solution to neutralize any residue), and then a final wash. All

rinsates should be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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